![molecular formula C9H10BrNO5S B3287740 2-Bromo-5-[methoxy(methyl)sulfamoyl]benzoic acid CAS No. 847758-97-8](/img/structure/B3287740.png)
2-Bromo-5-[methoxy(methyl)sulfamoyl]benzoic acid
Overview
Description
2-Bromo-5-[methoxy(methyl)sulfamoyl]benzoic Acid is an intermediate in the synthesis of more complex pharmaceutical and biologically active compounds. It is used in the synthesis of benzylisothioureas as potent divalent metal transporter 1 (DMT1) inhibitors .
Molecular Structure Analysis
The IUPAC name for this compound is 2-bromo-5-{[methoxy(methyl)amino]sulfonyl}benzoic acid. The InChI code is 1S/C9H10BrNO5S/c1-11(16-2)17(14,15)6-3-4-8(10)7(5-6)9(12)13/h3-5H,1-2H3,(H,12,13) and the InChI key is YEPNMMVGWMRNLD-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
The compound has a molecular weight of 324.15 . It is a powder at room temperature . The melting point is reported to be between 16-17°C .Scientific Research Applications
- Urolithin Derivatives : 2-Bromo-5-[methoxy(methyl)sulfamoyl]benzoic acid serves as a precursor for synthesizing urolithin derivatives. Urolithins are bioactive compounds formed from ellagic acid during gut microbial metabolism. They exhibit antioxidant, anti-inflammatory, and anticancer properties .
- Methyl 2-Bromo-5-Methoxybenzoate : This compound is used as a pharmaceutical intermediate . It plays a crucial role in the synthesis of various drugs and bioactive molecules.
- Substituted Aminobenzacridines : Researchers utilize 2-bromo-5-[methoxy(methyl)sulfamoyl]benzoic acid in the synthesis of substituted aminobenzacridines . These compounds find applications in materials science and medicinal chemistry.
- 8-Chloro-2-Methoxydibenzo[b,f]thiepin-10(11H)-one and Its Derivatives : The compound participates in the construction of heterocyclic structures, including the mentioned dibenzo[b,f]thiepinone derivatives . These heterocycles often exhibit interesting pharmacological activities.
- 2-Bromo-5-[methoxy(methyl)sulfamoyl]benzoic acid contributes to the synthesis of isoindolinone derivatives . Isoindolinones are versatile building blocks in organic chemistry, used in drug discovery and materials science.
- HNMR Characterization : Researchers have characterized 2-bromo-5-[methoxy(methyl)sulfamoyl]benzoic acid using proton nuclear magnetic resonance (HNMR) spectroscopy . This analytical technique provides valuable information about molecular structure and connectivity.
Medicinal Chemistry and Drug Development
Pharmaceutical Intermediates
Organic Synthesis
Heterocyclic Chemistry
Isoindolinone Derivatives
Chemical Research and Characterization
Mechanism of Action
Target of Action
The primary target of 2-Bromo-5-[methoxy(methyl)sulfamoyl]benzoic acid is the divalent metal transporter 1 (DMT1) . DMT1 is a protein that plays a crucial role in the transport of several divalent metals across the cell membrane.
Mode of Action
2-Bromo-5-[methoxy(methyl)sulfamoyl]benzoic acid interacts with DMT1, inhibiting its function . This interaction results in a decrease in the transport of divalent metals into the cell, which can lead to various downstream effects depending on the specific metal ions involved and their roles in cellular processes.
properties
IUPAC Name |
2-bromo-5-[methoxy(methyl)sulfamoyl]benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10BrNO5S/c1-11(16-2)17(14,15)6-3-4-8(10)7(5-6)9(12)13/h3-5H,1-2H3,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YEPNMMVGWMRNLD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(OC)S(=O)(=O)C1=CC(=C(C=C1)Br)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10BrNO5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-5-[methoxy(methyl)sulfamoyl]benzoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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